Cas no 24133-88-8 (2H-Benzimidazol-2-one,7-chloro-1,3-dihydro-1-methyl-)

• Product Name: 2H-Benzimidazol-2-one,7-chloro-1,3-dihydro-1-methyl-
• CAS No: 24133-88-8
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 240409
• PubChem ID: 45078534
• Update Time: 2025-04-19

2H-Benzimidazol-2-one,7-chloro-1,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,7-chloro-1,3-dihydro-1-methyl-
• 2-Benzimidazolinone,7-chloro-1-methyl- (8CI)
• 24133-88-8
• 7-chloro-1-methyl-1H-benzo[d]imidazol-2(3H)-one

• Inchi： 1S/C8H7ClN2O/c1-11-7-5(9)3-2-4-6(7)10-8(11)12/h2-4H,1H3,(H,10,12)
• InChI Key： REELGBVWCNNCRF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N(C)C(N2)=O

Computed Properties

• Exact Mass: 182.02481
• Monoisotopic Mass: 182.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 32.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles